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Compound of Interest

Compound Name: Brevilin A

Cat. No.: B1667785

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. Brevilin A, a sesquiterpene lactone with notable anti-tumor and anti-
inflammatory properties, requires careful management throughout its lifecycle, including its
ultimate disposal.[1][2][3][4][5] This guide provides essential, step-by-step procedures for the
safe disposal of Brevilin A, aligning with established safety protocols and regulatory
guidelines.

Key Safety and Hazard Information

Brevilin A is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[6] Adherence to safety protocols is crucial to mitigate risks to personnel and the
environment.
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Hazard Classification GHS Code Description
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[6]
) o H400: Very toxic to aquatic life.
Acute Aquatic Toxicity Category 1 ]
) ] o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity Category 1

with long lasting effects.[6]

H317: May cause an allergic

Skin Sensitization _ _
skin reaction.[7]

Pre-Disposal Handling and Storage

Proper handling and storage are critical first steps in the safe management of Brevilin A.

« Handling: Avoid inhalation, and contact with eyes and skin.[6] Use only in areas with
appropriate exhaust ventilation.[6] Do not eat, drink, or smoke when using this product.[6]

o Storage: Keep the container tightly sealed in a cool, well-ventilated area.[6] Store away from
direct sunlight and sources of ignition.[6] Recommended storage temperatures are -20°C for
the powder form and -80°C when in solvent.[6]

Step-by-Step Disposal Procedure

The primary directive for the disposal of Brevilin A is to "Dispose of contents/container to an
approved waste disposal plant."[6] This should be carried out in accordance with all applicable
federal, state, and local regulations. The following steps provide a general operational workflow
for laboratory personnel.

1. Personal Protective Equipment (PPE) Confirmation:

« Before handling Brevilin A for disposal, ensure you are wearing appropriate PPE, including

safety goggles, gloves, and a lab coat.
2. Waste Identification and Segregation:

o Pure Brevilin A (unused): This should be treated as hazardous chemical waste.
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Contaminated Materials: Any materials that have come into contact with Brevilin A, such as
pipette tips, gloves, and empty containers, should also be considered hazardous waste.

Solutions: Solutions containing Brevilin A must be collected and disposed of as liquid
hazardous waste. Do not dispose of them down the drain.

. Waste Collection:

Solid Waste: Collect pure Brevilin A and contaminated solid materials in a designated,
properly labeled, and sealable hazardous waste container.

Liquid Waste: Collect solutions containing Brevilin A in a compatible, leak-proof, and clearly
labeled hazardous waste container.

. Labeling:

Clearly label the hazardous waste container with "Hazardous Waste," the name "Brevilin A"
and the associated hazards (e.g., "Toxic," "Aquatic Hazard").

. Temporary Storage:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated
satellite accumulation area until it is collected by your institution's Environmental Health and
Safety (EHS) department or a licensed hazardous waste disposal contractor.

. Disposal Arrangement:

Contact your institution's EHS department to arrange for the pickup and disposal of the
Brevilin A waste. They will ensure it is transported to an approved waste disposal facility for
proper treatment, such as incineration.[8][9]

. Documentation:

Maintain a record of the disposal, including the date, quantity of waste, and how it was
collected and transferred for disposal.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Brevilin A.
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Click to download full resolution via product page
Caption: Workflow for the safe disposal of Brevilin A waste in a laboratory setting.

Disclaimer: This information is intended as a general guide. Always consult your institution's
specific safety and disposal protocols and the manufacturer's Safety Data Sheet (SDS) before
handling or disposing of any chemical. Local, state, and federal regulations for hazardous

waste disposal must be followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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